Cas no 42872-79-7 (3-Iodo-4-methylbenzonitrile)

3-Iodo-4-methylbenzonitrile structure
3-Iodo-4-methylbenzonitrile structure
Product Name:3-Iodo-4-methylbenzonitrile
CAS No:42872-79-7
MF:C8H6IN
MW:243.044414043427
MDL:MFCD06797817
CID:328084
PubChem ID:24883192
Update Time:2025-04-19

3-Iodo-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-methylbenzonitrile
    • 3-iodo-4-methylbenzamidine
    • Benzonitrile,3-iodo-4-methyl-
    • CS-0119963
    • 42872-79-7
    • YGXPQBKQVKASBM-UHFFFAOYSA-N
    • FT-0741331
    • MFCD06797817
    • SCHEMBL171718
    • 3-iodo-4-methyl-benzonitrile
    • DTXSID10478155
    • AKOS015889306
    • PS-11831
    • F82669
    • 3-Iodo-4-methylbenzonitrile, 97%
    • DB-027526
    • DTXCID80428965
    • MDL： MFCD06797817
    • Inchi： 1S/C8H6IN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,1H3
    • InChI Key： YGXPQBKQVKASBM-UHFFFAOYSA-N
    • SMILES： IC1C=C(C#N)C=CC=1C

Computed Properties

  • Exact Mass: 242.95400
  • Monoisotopic Mass: 242.95450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.789
  • Melting Point: 55-58 °C (lit.)
  • Boiling Point: 289.306°C at 760 mmHg
  • Flash Point: 128.768°C
  • Refractive Index: 1.639
  • PSA: 23.79000
  • LogP: 2.47128
  • Solubility: Not available

3-Iodo-4-methylbenzonitrile Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22

3-Iodo-4-methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Iodo-4-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013033374-250mg
3-Iodo-4-methylbenzonitrile
 42872-79-7 97%
250mg
 $480.00 2023-09-01
Alichem
A013033374-500mg
3-Iodo-4-methylbenzonitrile
 42872-79-7 97%
500mg
 $855.75 2023-09-01
Alichem
A013033374-1g
3-Iodo-4-methylbenzonitrile
 42872-79-7 97%
1g
 $1504.90 2023-09-01
abcr
AB531697-1 g
3-Iodo-4-methylbenzonitrile; .
 42872-79-7
1g
 €63.10 2023-02-01
abcr
AB531697-5 g
3-Iodo-4-methylbenzonitrile; .
 42872-79-7
5g
 €107.60 2023-02-01
Apollo Scientific
OR40274-1g
3-Iodo-4-methylbenzonitrile
 42872-79-7
1g
 £13.00 2024-05-26
Apollo Scientific
OR40274-5g
3-Iodo-4-methylbenzonitrile
 42872-79-7
5g
 £38.00 2024-05-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
642401-25G
3-Iodo-4-methylbenzonitrile
 42872-79-7
25g
 ¥2371.82 2023-12-01
eNovation Chemicals LLC
D304652-25g
3-Iodo-4-methylbenzonitrile
 42872-79-7 95%
25g
 $1390 2024-05-24
TRC
I737290-1g
3-Iodo-4-methylbenzonitrile
 42872-79-7
1g
 $ 50.00 2022-06-04

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